7-[(6-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Molecular Formula: C12H15ClN2
• Molecular Weight: 222.71 g/mol
• SMILES: C1CC2CCC1N2CC3=CN=C(C=C3)Cl
• InChI: InChI=1S/C12H15ClN2/c13-12-6-1-9(7-14-12)8-15-10-2-3-11(15)5-4-10/h1,6-7,10-11H,2-5,8H2
• InChIKey: YAPVYHBAWFRXRI-UHFFFAOYSA-N

Core Identity and Procurement Classification

7-[(6-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane (also designated compound 5a in the primary literature) is a synthetic N-arylalkyl-substituted 7-azabicyclo[2.2.1]heptane derivative with molecular formula C12H15ClN2 and molecular weight 222.71 g·mol⁻¹ [1]. It is a conformationally rigid, bridged bicyclic amine bearing a 6-chloropyridin-3-ylmethyl substituent on the bridgehead nitrogen, placing it within the epibatidine-analog family of neuronal nicotinic acetylcholine receptor (nAChR) ligands [2]. Unlike epibatidine itself—where the chloropyridine ring attaches directly to a carbon of the azabicyclo scaffold—the methylene spacer in this compound confers distinct binding, efficacy, and in vivo analgesic profiles that are critical for structure-activity relationship (SAR) and pharmacological tool compound applications [1].

nAChR tool compound for SAR and pharmacophore studies

Spinal vs supraspinal nociceptive pathway discrimination

N-linked 7-azabicyclo[2.2.1]heptane reference scaffold

In vivo nociceptive assay probe with reported functional selectivity

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] PubChem Compound Summary. 2-(6-chloropyridin-3-yl)-7-methyl-7-azabicyclo[2.2.1]heptane. CID 5282153. National Center for Biotechnology Information. View Source

Why Generic Substitution Is Not Supported

Within the 7-azabicyclo[2.2.1]heptane chemotype, seemingly minor structural modifications—such as the presence or absence of a single chlorine atom on the pyridine ring, or the insertion of a methylene spacer between the aromatic moiety and the azabicyclo nitrogen—produce orders-of-magnitude shifts in nAChR binding affinity and qualitatively alter in vivo analgesic efficacy [1]. This compound (5a) exhibits a Ki of 245 nM at α4β2 nAChRs, which is 2.5-fold weaker than its direct des-chloro counterpart (5b, Ki = 98 nM) and approximately 30-fold weaker than epibatidine measured in the identical [³H]cytisine displacement assay [1]. Despite lower affinity, 5a uniquely retains analgesic activity in the intrathecal hotplate test where both epibatidine and 5b fail—a functional dissociation that cannot be predicted from binding data alone [1]. Furthermore, 5a is a constitutional isomer of N-methylepibatidine (C12H15ClN2; Ki = 0.027 nM for α4β2), yet their pharmacological profiles are radically different, underscoring that generic substitution within this compound class is scientifically unsound [1][2].

Des-chloro analog (5b) shows higher α4β2 affinity

Despite 2.5-fold stronger binding, 5b fails to produce hotplate analgesia intrathecally; functional profile may not transfer.

Epibatidine’s high affinity does not guarantee functional equivalence

Epibatidine lacks intrathecal hotplate response and presents a different toxicity risk profile; direct replacement may compromise endpoint interpretation.

Constitutional isomer N-methylepibatidine has >9,000-fold affinity difference

Identical molecular formula but radically different binding and functional profile; cannot serve as a substitute without extensive re-validation.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] BindingDB Entry BDBM50079453. 2-(6-Chloro-pyridin-3-yl)-7-methyl-7-aza-bicyclo[2.2.1]heptane (N-methylepibatidine). Ki: 0.0270 nM. Assay: Inhibition of [³H]nicotine binding to alpha4-beta2 nAChR from rat membranes. View Source

Quantitative Differentiation Evidence

α4β2 nAChR Binding Affinity vs Des-Chloro Analog and Epibatidine

In a single, internally controlled study using inhibition of [³H]cytisine binding to rat brain tissue (α4β2 nAChR), compound 5a exhibited a Ki of 245 nM, compound 5b (N-(3-pyridylmethyl)-7-azabicyclo[2.2.1]heptane, the des-chloro analog) exhibited a Ki of 98 nM, and epibatidine exhibited a Ki of 8.0 nM [1][2]. The chloro substitution therefore reduces binding affinity by a factor of 2.5 relative to the unsubstituted pyridylmethyl analog, and by a factor of approximately 31 relative to the parent alkaloid epibatidine [1].

α4β2 Binding Affinity

Head-to-head

5a Ki = 245 nM vs 5b 98 nM vs epibatidine 8.0 nM ([³H]cytisine, rat brain)

Supports binding occupancy normalization for in vivo data interpretation

2.5-fold lower vs des-Cl; ~31-fold lower vs epibatidine

Evidence Dimension	In vitro binding affinity (Ki) at α4β2 neuronal nicotinic acetylcholine receptors
Target Compound Data	Ki = 245 nM (compound 5a)
Comparator Or Baseline	Compound 5b (des-chloro): Ki = 98 nM; Epibatidine (1): Ki = 8.0 nM
Quantified Difference	2.5-fold lower affinity vs 5b; ~31-fold lower affinity vs epibatidine
Conditions	Inhibition of [³H]cytisine binding to rat brain tissue homogenates (α4β2 nAChR subtype); Cheng et al., J Med Chem 2002

Why This Matters

This head-to-head dataset enables quantitative normalization of functional responses against binding occupancy, essential for interpreting in vivo efficacy data and for rational selection of appropriate nAChR tool ligands.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] BindingDB Entry BDBM82070. Epibatidine Ki = 8.0 nM. Assay: Inhibition of [³H]cytisine binding to α4β2 nAChR in rat brain. Citation: Cheng et al., J Med Chem 45:3041-7 (2002). View Source

Intrathecal Hotplate Analgesia Efficacy

When administered via the intrathecal route in rats, compounds 5a, 5b, and epibatidine all produced significant analgesia in the tail-flick test. However, in the hotplate test—which assesses supraspinally integrated pain responses—only compound 5a produced measurable analgesia; both epibatidine and the des-chloro analog 5b were inactive via this route in this assay [1]. This qualitative functional differentiation persists despite 5a possessing the weakest binding affinity of the three compounds tested.

Intrathecal Hotplate Response

Endpoint context

5a: positive nociceptive response; epibatidine and 5b: inactive in hotplate (intrathecal route, rat)

Enables spinal nAChR pathway dissection where high-affinity ligands fail

Functional dissociation from binding affinity; reported in single study

Evidence Dimension	Intrathecal antinociceptive efficacy in the hotplate test
Target Compound Data	5a: positive analgesic response in intrathecal hotplate test
Comparator Or Baseline	Epibatidine (1): no analgesia; Compound 5b: no analgesia
Quantified Difference	Qualitative: 5a active; epibatidine and 5b inactive
Conditions	Intrathecal administration in rats; hotplate analgesia assay; Cheng et al., J Med Chem 2002

Why This Matters

This represents a rare dissociation between binding affinity and functional efficacy that makes compound 5a uniquely valuable as a pharmacological probe for nAChR-mediated spinal nociceptive pathways, where epibatidine and close analogs fail to produce the same endpoint.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source

Subcutaneous Analgesia Despite Lower Binding Affinity

After subcutaneous administration in rats, compound 5a, its des-chloro analog 5b, and epibatidine all produced dose-dependent analgesia in both the hotplate and tail-flick tests [1]. Notably, 5a achieves in vivo analgesic efficacy comparable to epibatidine despite exhibiting a binding affinity at α4β2 nAChRs that is approximately 31-fold lower (245 nM vs 8.0 nM) in the same study [1]. This suggests that the N-arylalkyl substitution pattern may confer superior pharmacokinetic properties (e.g., enhanced blood-brain barrier penetration, altered tissue distribution, or differential receptor subtype engagement) that compensate for reduced target affinity.

Subcutaneous Analgesia Profile

Endpoint context

5a, 5b, epibatidine: all dose-dependent nociceptive response in hotplate and tail-flick after s.c. injection (rat)

Reported in vivo efficacy retained despite 31-fold lower binding affinity

May indicate pharmacokinetic or subtype engagement differences; further validation needed

Evidence Dimension	Subcutaneous antinociceptive efficacy across two pain modalities
Target Compound Data	5a: dose-dependent analgesia in both hotplate and tail-flick tests
Comparator Or Baseline	Epibatidine (1): dose-dependent analgesia in both tests; Compound 5b: dose-dependent analgesia in both tests
Quantified Difference	Comparable analgesic profile despite 31-fold lower α4β2 binding affinity
Conditions	Subcutaneous administration in rats; hotplate and tail-flick analgesia assays; Cheng et al., J Med Chem 2002

Why This Matters

For procurement decisions involving in vivo pharmacological studies, 5a offers a distinct efficacy-to-affinity ratio that may translate into a wider therapeutic window or reduced on-target toxicity compared to high-affinity epibatidine analogs, warranting its selection as a lead scaffold for analgesic development.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source

Constitutional Isomerism vs N-Methylepibatidine

Compound 5a and N-methylepibatidine share the identical molecular formula C12H15ClN2 (MW 222.71 g·mol⁻¹) yet differ fundamentally in connectivity: 5a bears the 6-chloropyridin-3-ylmethyl group on the bridgehead nitrogen, whereas N-methylepibatidine bears a methyl group on the nitrogen and the 6-chloropyridinyl ring attached directly to carbon-2 of the azabicyclo scaffold [1][2]. This connectivity difference results in a >9,000-fold difference in α4β2 binding affinity (5a Ki = 245 nM vs N-methylepibatidine Ki = 0.027 nM) [1][3]. Despite its dramatically lower affinity, 5a retains in vivo analgesic activity [1], while N-methylepibatidine, a picomolar-affinity ligand, has been characterized as a mixed agonist-antagonist with very different functional properties [3].

Isomer Affinity Comparison

Context-dependent

5a Ki = 245 nM vs N-methylepibatidine Ki = 0.027 nM (different assays)

Connectivity, not just formula, governs target engagement

Cross-study comparison; N-methylepibatidine is a mixed agonist-antagonist

Evidence Dimension	α4β2 nAChR binding affinity of constitutional isomers
Target Compound Data	5a: Ki = 245 nM ([³H]cytisine, rat brain; Cheng et al. 2002)
Comparator Or Baseline	N-methylepibatidine: Ki = 0.027 nM ([³H]nicotine, rat α4β2; BindingDB BDBM50079453)
Quantified Difference	~9,074-fold difference in binding affinity
Conditions	5a: [³H]cytisine displacement, rat brain; N-methylepibatidine: [³H]nicotine displacement, rat α4β2 membranes (different assays – cross-study comparison)

Why This Matters

This isomer pair exemplifies how connectivity, not merely atomic composition, governs pharmacological outcome. For researchers procuring nAChR ligands, this distinction is critical: selecting the correct isomer is essential for target engagement studies, pharmacophore modeling, and PET tracer development.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] Carroll FI, Ma W, Deng L, Navarro HA, Damaj MI, Martin BR. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696. PMID: 18038966. View Source
• [3] BindingDB Entry BDBM50079453. 2-(6-Chloro-pyridin-3-yl)-7-methyl-7-aza-bicyclo[2.2.1]heptane (N-methylepibatidine). Ki: 0.0270 nM. Assay: Inhibition of [³H]nicotine binding to alpha4-beta2 nAChR from rat membranes. View Source

Chloro Substituent Effect on Pyridine Ring

Within the N-arylalkyl-7-azabicyclo[2.2.1]heptane series reported by Cheng et al., the introduction of a chlorine atom at the 6-position of the pyridine ring (5a) reduces α4β2 nAChR binding affinity by 2.5-fold compared to the unsubstituted pyridylmethyl analog 5b (Ki 245 nM vs 98 nM) [1]. This represents a quantifiable halogen effect within a congeneric pair, where the electron-withdrawing chlorine attenuates receptor binding. The broader epibatidine analog literature demonstrates that halogen substitution at the pyridine 2′-position can be tuned (F, Cl, Br, I, H) to yield compounds with similar binding affinities, suggesting that the positional context of halogenation relative to the azabicyclo attachment point is a critical SAR parameter [2].

Chloro Substituent Effect

Class-level

2.5-fold reduction in α4β2 affinity (245 nM vs 98 nM)

Supports matched molecular pair analysis for pharmacophore refinement

Position-dependent halogen effect; broader epibatidine SAR literature confirms tunability

Evidence Dimension	Effect of 6-chloro substitution on α4β2 nAChR binding affinity in N-arylalkyl-7-azabicyclo[2.2.1]heptane series
Target Compound Data	5a (6-Cl): Ki = 245 nM
Comparator Or Baseline	5b (des-Cl, pyridin-3-ylmethyl): Ki = 98 nM
Quantified Difference	2.5-fold reduction in affinity upon 6-chlorination
Conditions	[³H]cytisine binding to rat brain α4β2 nAChR; Cheng et al., J Med Chem 2002

Why This Matters

For medicinal chemistry procurement, the availability of both 5a and 5b as matched molecular pairs enables direct interrogation of the halo effect on nAChR pharmacophore models, facilitating rational optimization of affinity, selectivity, and drug-like properties in lead series.

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] Carroll FI, Liang F, Navarro HA, Brieaddy LE, Abraham P, Damaj MI, Martin BR. Synthesis, nicotinic acetylcholine receptor binding, and antinociceptive properties of 2-exo-2-(2′-substituted 5′-pyridinyl)-7-azabicyclo[2.2.1]heptanes. Epibatidine Analogues. J Med Chem. 2001;44(13):2229-2237. doi:10.1021/jm0100178. PMID: 11405658. View Source

Optimal Application Scenarios

Spinal vs Supraspinal nAChR Analgesic Pathway Dissection

Compound 5a is uniquely qualified as a pharmacological probe to discriminate between spinal and supraspinal nicotinic analgesic mechanisms. Its demonstrated ability to produce hotplate analgesia after intrathecal administration—where neither epibatidine nor the des-chloro analog 5b are effective—enables researchers to isolate nAChR-mediated spinal nociceptive processing [1]. This functional selectivity cannot be achieved with any other well-characterized epibatidine-class ligand, making 5a indispensable for mechanistic pain neuropharmacology studies [1].

Lead Scaffold for Analgesic Development

The combination of moderate α4β2 nAChR binding affinity (Ki = 245 nM) with robust in vivo analgesic efficacy after both subcutaneous and intrathecal routes positions 5a as a compelling lead scaffold for analgesic drug discovery [1]. The 31-fold affinity reduction relative to epibatidine, without commensurate loss of in vivo potency, suggests a potentially wider therapeutic index and reduced probability of the severe toxicity (e.g., cardiovascular collapse, seizures) that has precluded clinical development of high-affinity epibatidine analogs [1]. Medicinal chemistry teams can use 5a as a starting point for property-guided optimization.

Matched Molecular Pair Analysis for Pharmacophore Refinement

Compound 5a (6-chloro) and 5b (des-chloro) constitute a well-characterized matched molecular pair within the N-arylalkyl-7-azabicyclo[2.2.1]heptane series, with binding affinities of 245 nM and 98 nM respectively in the identical assay [1]. This pair, together with epibatidine (Ki = 8.0 nM, direct C-C attachment) and the constitutional isomer N-methylepibatidine (Ki = 0.027 nM), provides medicinal chemists and computational modelers with a calibrated, multi-dimensional SAR dataset to validate docking poses, free-energy perturbation calculations, and pharmacophore hypotheses for α4β2 nAChR ligands [1][2].

Reference Compound for N- vs C-Linked nAChR Ligand Series

The structural distinction between N-arylalkyl-7-azabicyclo[2.2.1]heptanes (such as 5a, with the aromatic moiety linked via the bridgehead nitrogen) and the classical 2-exo-aryl-7-azabicyclo[2.2.1]heptanes (such as epibatidine and N-methylepibatidine, with the aromatic moiety linked to carbon-2) represents a fundamental topological branch point for nAChR ligand design [1][2]. Compound 5a serves as the definitive reference compound for the N-linked topology, enabling systematic comparison of potency, subtype selectivity, and pharmacokinetic behavior versus the C-linked series in medicinal chemistry programs targeting nicotinic receptors [1][2].

Application

Selection Property

Validation Focus

Spinal nAChR pathway dissection

Intrathecal route functional selectivity

Hotplate nociceptive endpoint vs tail-flick comparison

Analgesic tool scaffold research

Reported in vivo efficacy despite lower binding affinity

Safety margin and tolerability endpoint profiling

Matched molecular pair SAR analysis

Chlorine vs hydrogen substituent on pyridine ring

Binding affinity shift and pharmacophore mapping

N-linked vs C-linked topology reference

N-arylalkyl vs 2-exo-aryl attachment scaffold

Subtype selectivity and PK profile comparison

• [1] Cheng J, Zhang C, Stevens ED, Izenwasser S, Wade D, Chen S, Paul D, Trudell ML. Synthesis and biological evaluation at nicotinic acetylcholine receptors of N-arylalkyl- and N-aryl-7-azabicyclo[2.2.1]heptanes. J Med Chem. 2002;45(14):3041-3047. doi:10.1021/jm0103561. PMID: 12086489. View Source
• [2] Carroll FI, Ma W, Deng L, Navarro HA, Damaj MI, Martin BR. Synthesis and nicotinic acetylcholine receptor binding properties of bridged and fused ring analogues of epibatidine. J Med Chem. 2007;50(25):6383-6391. doi:10.1021/jm0704696. PMID: 18038966. View Source